Cas no 129050-48-2 (L-Isoleucine, L-histidyl-)

L-Isoleucine, L-histidyl- structure
Product name:L-Isoleucine, L-histidyl-
L-Isoleucine, L-histidyl- Chemical and Physical Properties
Names and Identifiers
-
- L-Isoleucine, L-histidyl-
- (2S,3S)-2-((S)-2-Amino-3-(1H-imidazol-4-yl)propanamido)-3-methylpentanoic acid
- Histidine Isoleucine dipeptide
- SCHEMBL10982907
- L-Histidinyl-L-Isoleucine
- His-Ile
- HI dipeptide
- H-I Dipeptide
- Histidinylisoleucine
- (2S,3S)-2-{[(2S)-2-amino-3-(1H-imidazol-4-yl)propanoyl]amino}-3-methylpentanoic acid
- H-I
- 129050-48-2
- CHEBI:141437
- histidylisoleucine
- histidyl isoleucine
- Histidyl-isoleucine
- L-histidyl-L-isoleucine
- Histidine-Isoleucine dipeptide
-
- Inchi: InChI=1S/C12H20N4O3/c1-3-7(2)10(12(18)19)16-11(17)9(13)4-8-5-14-6-15-8/h5-7,9-10H,3-4,13H2,1-2H3,(H,14,15)(H,16,17)(H,18,19)/t7-,9-,10-/m0/s1
- InChI Key: IDXZDKMBEXLFMB-HGNGGELXSA-N
- SMILES: CCC(C)C(C(=O)O)NC(=O)C(CC1=CN=CN1)N
Computed Properties
- Exact Mass: 268.1537
- Monoisotopic Mass: 268.15354051g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 121Ų
- XLogP3: -2.8
Experimental Properties
- PSA: 121.1
- LogP: -2.78
L-Isoleucine, L-histidyl- Related Literature
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Bingxin Liu,Yue Wang,Mingxiao Deng,Jianhua Lü,Cuiyan Tong,Changli Lü RSC Adv., 2014,4, 57245-57249
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Joseph R. Lovett,Matthew J. Derry,Pengcheng Yang,Fiona L. Hatton,Nicholas J. Warren,Patrick W. Fowler,Steven P. Armes Chem. Sci., 2018,9, 7138-7144
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Régis Boehringer,Philippe Geoffroy,Michel Miesch Org. Biomol. Chem., 2015,13, 6940-6943
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Maxime Melikian,Johannes Gramüller,Johnny Hioe,Julian Greindl,Ruth M. Gschwind Chem. Sci., 2019,10, 5226-5234
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Hanwen Sun,Haijing Qi Anal. Methods, 2013,5, 267-272
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